N-((2E,4Z)-1-((2-methoxyethyl)amino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide

• IUPAC Name: N-[(2E,4Z)-1-(2-methoxyethylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C22H24N2O3/c1-17-11-13-19(14-12-17)21(25)24-20(22(26)23-15-16-27-2)10-6-9-18-7-4-3-5-8-18/h3-14H,15-16H2,1-2H3,(H,23,26)(H,24,25)/b9-6-,20-10+
• InChI Key: SUOWFQLZXOCUDA-URSQURDQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC=CC2=CC=CC=C2)C(=O)NCCOC
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C/C=C\C2=CC=CC=C2)/C(=O)NCCOC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

N-((2E,4Z)-1-((2-methoxyethyl)amino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H24N2O3 and its molecular weight is 364.445. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

• N-arylbenzamide derivatives have been synthesized and evaluated for their antimicrobial efficacy against a range of bacterial and fungal pathogens, indicating potential for therapeutic interventions in treating microbial diseases (Desai, Rajpara, & Joshi, 2013).

Anticonvulsant Activity

• 4-aminobenzamides have been prepared and assessed for anticonvulsant effects, showing promise in the treatment of seizures. This underscores the potential of benzamide derivatives in developing anticonvulsant therapies (Clark et al., 1984).

Material Science

• Novel aromatic polyimides synthesized from diamines and dianhydrides, including benzamide derivatives, exhibit high solubility and thermal stability, suggesting applications in advanced material technologies (Butt et al., 2005).

Drug Metabolism and Excretion

• Studies on the transformation and excretion of drugs similar to the specified compound in biological systems reveal the metabolic pathways and potential for designing drugs with optimized pharmacokinetic profiles (Arita et al., 1970).

Gastroprokinetic Activity

• Benzamide derivatives have been investigated for their gastroprokinetic activity, indicating potential benefits in enhancing gastrointestinal motility. Such compounds could be useful in developing treatments for gastrointestinal disorders (Kalo et al., 1995).